N1-[4-(1,3-oxazol-5-yl)phenyl]-2-chloroacetamide

• IUPAC Name: 2-chloro-N-[4-(1,3-oxazol-5-yl)phenyl]acetamide
• InChI: InChI=1S/C11H9ClN2O2/c12-5-11(15)14-9-3-1-8(2-4-9)10-6-13-7-16-10/h1-4,6-7H,5H2,(H,14,15)
• InChI Key: PXGFBWUIYDSBFQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CN=CO2)NC(=O)CCl
• Molecular Formula: C11H9ClN2O2
• Molecular Weight: 236.65 g/mol

Description

N1-[4-(1,3-oxazol-5-yl)phenyl]-2-chloroacetamide, also known as OXA, is a chemical compound that has gained significant attention in scientific research due to its unique properties and potential applications. OXA is a heterocyclic compound that contains a five-membered oxazole ring and a phenyl group, making it a versatile molecule that can be used in various fields of research.

Mechanism of Action

The mechanism of action of N1-[4-(1,3-oxazol-5-yl)phenyl]-2-chloroacetamide is not fully understood, but it is believed to involve the formation of a complex with its target molecule. In the case of copper ions, N1-[4-(1,3-oxazol-5-yl)phenyl]-2-chloroacetamide binds to the copper ion through its oxazole ring, forming a stable complex. This complex can then be detected through fluorescence spectroscopy.
Biochemical and Physiological Effects:
N1-[4-(1,3-oxazol-5-yl)phenyl]-2-chloroacetamide has been shown to have minimal toxicity in vitro, making it a safe compound for use in scientific research. However, its effects on living organisms are not well understood, and further studies are needed to determine its potential toxicity and side effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of N1-[4-(1,3-oxazol-5-yl)phenyl]-2-chloroacetamide is its high selectivity for copper ions, making it a useful tool for the detection of copper in biological samples. Additionally, its low toxicity and high yield make it a cost-effective and efficient compound for use in scientific research.
However, N1-[4-(1,3-oxazol-5-yl)phenyl]-2-chloroacetamide has some limitations, such as its limited selectivity for other metal ions and its potential toxicity in living organisms. These limitations must be taken into consideration when designing experiments using N1-[4-(1,3-oxazol-5-yl)phenyl]-2-chloroacetamide.

Future Directions

There are several future directions for the use of N1-[4-(1,3-oxazol-5-yl)phenyl]-2-chloroacetamide in scientific research. One potential application is its use as a diagnostic tool for the detection of copper in biological samples. Additionally, further studies are needed to investigate its potential as an anti-cancer agent and to determine its mechanism of action.
Another potential application of N1-[4-(1,3-oxazol-5-yl)phenyl]-2-chloroacetamide is its use in the development of new fluorescent probes for the detection of other metal ions. By modifying the structure of N1-[4-(1,3-oxazol-5-yl)phenyl]-2-chloroacetamide, it may be possible to create probes that are selective for other metal ions, such as zinc or iron.
Conclusion:
In conclusion, N1-[4-(1,3-oxazol-5-yl)phenyl]-2-chloroacetamide, or N1-[4-(1,3-oxazol-5-yl)phenyl]-2-chloroacetamide, is a versatile compound that has potential applications in various fields of scientific research. Its high selectivity for copper ions and low toxicity make it a useful tool for the detection of copper in biological samples, and its potential as an anti-cancer agent makes it a promising candidate for the development of new cancer treatments. Further studies are needed to fully understand its mechanism of action and potential applications.

Synthesis Methods

The synthesis of N1-[4-(1,3-oxazol-5-yl)phenyl]-2-chloroacetamide involves the reaction of 4-(1,3-oxazol-5-yl)aniline with chloroacetyl chloride in the presence of a base such as triethylamine. The reaction is carried out under reflux conditions, and the resulting product is purified by recrystallization. The yield of N1-[4-(1,3-oxazol-5-yl)phenyl]-2-chloroacetamide obtained through this method is typically high, making it a cost-effective and efficient process.

Scientific Research Applications

N1-[4-(1,3-oxazol-5-yl)phenyl]-2-chloroacetamide has been extensively studied for its potential applications in scientific research. One of the main areas of interest is its use as a fluorescent probe for the detection of metal ions. N1-[4-(1,3-oxazol-5-yl)phenyl]-2-chloroacetamide has been shown to selectively bind to copper ions, making it a useful tool for the detection of copper in biological samples.
In addition to its use as a fluorescent probe, N1-[4-(1,3-oxazol-5-yl)phenyl]-2-chloroacetamide has also been investigated for its potential as an anti-cancer agent. Studies have shown that N1-[4-(1,3-oxazol-5-yl)phenyl]-2-chloroacetamide can inhibit the growth of cancer cells by inducing apoptosis, making it a promising candidate for the development of new cancer treatments.